AZD5582 (dihydrochloride)

• IUPAC Name: (2S)-1-[(2S)-2-cyclohexyl-2-[[(2S)-2-(methylamino)propanoyl]amino]acetyl]-N-[(1S,2R)-2-[6-[[(1S,2R)-1-[[(2S)-1-[(2S)-2-cyclohexyl-2-[[(2S)-2-(methylamino)propanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-2,3-dihydro-1H-inden-2-yl]oxy]hexa-2,4-diynoxy]-2,3-dihydro-1H-inden-1-yl]pyrrolidine-2-carboxamide;dihydrochloride
• InChI: InChI=1S/C58H78N8O8.2ClH/c1-37(59-3)53(67)61-49(39-21-9-7-10-22-39)57(71)65-31-19-29-45(65)55(69)63-51-43-27-15-13-25-41(43)35-47(51)73-33-17-5-6-18-34-74-48-36-42-26-14-16-28-44(42)52(48)64-56(70)46-30-20-32-66(46)58(72)50(40-23-11-8-12-24-40)62-54(68)38(2)60-4;;/h13-16,25-28,37-40,45-52,59-60H,7-12,19-24,29-36H2,1-4H3,(H,61,67)(H,62,68)(H,63,69)(H,64,70);2*1H/t37-,38-,45-,46-,47+,48+,49-,50-,51-,52-;;/m0../s1
• InChI Key: DAILKFFMJFAUCE-GXSVUDMFSA-N
• Canonical SMILES: CC(C(=O)NC(C1CCCCC1)C(=O)N2CCCC2C(=O)NC3C(CC4=CC=CC=C34)OCC#CC#CCOC5CC6=CC=CC=C6C5NC(=O)C7CCCN7C(=O)C(C8CCCCC8)NC(=O)C(C)NC)NC.Cl.Cl
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C1CCCCC1)C(=O)N2CCC[C@H]2C(=O)N[C@@H]3[C@@H](CC4=CC=CC=C34)OCC#CC#CCO[C@@H]5CC6=CC=CC=C6[C@@H]5NC(=O)[C@@H]7CCCN7C(=O)[C@H](C8CCCCC8)NC(=O)[C@H](C)NC)NC.Cl.Cl
• Molecular Formula: C58H80Cl2N8O8
• Molecular Weight: 1088.2 g/mol

Description

AZD5582 dihydrochloride is a cell-permeable, novel class of dimeric SMAC mimetic designed to mimic the AVPI motif of SMAC. It is a potent and selective inhibitor of X-linked (XIAP) and cellular (cIAP) inhibitor of apoptosis protein with IC50 values of 15, 15, and 21 nM for XIAP, cIAP1, and cIAP2, respectively. It binds to the BIR3 domain of XIAP to prevent interaction with caspase-9.

Scientific Research Applications

HIV Latency Reversal

• Activity : AZD5582 reverses HIV latency in vitro and ex vivo without significant off-target effects. .

Inhibition of Apoptosis Proteins (IAPs)

• .

Combination Therapy for Hepatocellular Carcinoma (HCC)

• .

Mechanism of Action

AZD5582 dihydrochloride acts as an antagonist of the inhibitor of apoptosis proteins (IAPs), binding to the BIR3 domains of cIAP1, cIAP2, and XIAP. This binding prevents the interaction of XIAP with caspase-9, leading to the induction of apoptosis.

Safety and Hazards

AZD5582 dihydrochloride is toxic and can cause moderate to severe irritation to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

AZD5582 dihydrochloride has shown potential in the treatment of cancer. It has been found to increase cell-associated HIV RNA expression in resting CD4+ T cells from ART-suppressed, HIV-infected donors. These findings suggest that AZD5582 dihydrochloride could be evaluated further in preclinical animal models.